Cas no 36518-59-9 (1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1))

• Product Name: 1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1)
• CAS No: 36518-59-9
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 1476084
• PubChem ID: 21278031
• Update Time: 2025-04-21

1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydropyridazine-3,6-dione, compound with diethylamine (1:1)
• 1,2-dihydropyridazine-3,6-dione - N-ethylethanamine (1:1)
• 1,2-dihydropyridazine-3,6-dione,N-ethylethanamine
• EINECS 253-082-7
• 36518-59-9
• DTXSID40190015
• NS00089782

• Inchi： 1S/C4H4N2O2.C4H11N/c7-3-1-2-4(8)6-5-3;1-3-5-4-2/h1-2H,(H,5,7)(H,6,8);5H,3-4H2,1-2H3
• InChI Key： KAZGUEXLRUBBOH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1)=O.N(CC)CC

Computed Properties

• Exact Mass: 185.11655
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.23